Cas no 56630-71-8 (Tetradecanoic acid, (2,2-dimethyl-1,3-dioxolan-4-yl)methyl ester)

• Product Name: Tetradecanoic acid, (2,2-dimethyl-1,3-dioxolan-4-yl)methyl ester
• CAS No: 56630-71-8
• MF: C₂₀H₃₈O₄
• MW: 342.513327121735
• CID: 348296
• PubChem ID: 629888
• Update Time: 2025-04-19

Tetradecanoic acid, (2,2-dimethyl-1,3-dioxolan-4-yl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Tetradecanoic acid, (2,2-dimethyl-1,3-dioxolan-4-yl)methyl ester
• (2,2-dimethyl-1,3-dioxolan-4-yl)methyl tetradecanoate
• 56630-71-8
• (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl myristate #
• PYLQQVMOUCHKEQ-UHFFFAOYSA-N
• DTXSID10348066

• Inchi： 1S/C20H38O4/c1-4-5-6-7-8-9-10-11-12-13-14-15-19(21)22-16-18-17-23-20(2,3)24-18/h18H,4-17H2,1-3H3
• InChI Key： PYLQQVMOUCHKEQ-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC1COC(CCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 342.27714
• Monoisotopic Mass: 342.27700969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76